Cas no 2138383-99-8 (7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one)

7-Fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one is a fluorinated quinazolinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fluoro substituent at the 7-position and a propargylamino group at the 6-position, which may enhance binding affinity and selectivity in biological targets. The quinazolinone core is known for its versatility in drug design, often contributing to interactions with enzymes or receptors. This compound’s unique substitution pattern could make it a valuable intermediate for developing kinase inhibitors or other therapeutic agents. Its synthetic accessibility and modifiable functional groups further support its utility in structure-activity relationship studies.
7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one structure
2138383-99-8 structure
Product Name:7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one
CAS No:2138383-99-8
MF:C12H10FN3O
MW:231.225705623627
CID:6487314
PubChem ID:165477151
Update Time:2025-08-04

7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one
    • 7-fluoro-2-methyl-6-[(prop-2-yn-1-yl)amino]-3,4-dihydroquinazolin-4-one
    • 2138383-99-8
    • EN300-1165220
    • Inchi: 1S/C12H10FN3O/c1-3-4-14-11-5-8-10(6-9(11)13)15-7(2)16-12(8)17/h1,5-6,14H,4H2,2H3,(H,15,16,17)
    • InChI Key: GJXQRHVUACZGFP-UHFFFAOYSA-N
    • SMILES: FC1=CC2=C(C(NC(C)=N2)=O)C=C1NCC#C

Computed Properties

  • Exact Mass: 231.08079011g/mol
  • Monoisotopic Mass: 231.08079011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 53.5Ų

7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one Pricemore >>

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Additional information on 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one

Research Briefing on 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one (CAS: 2138383-99-8)

In recent years, the compound 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one (CAS: 2138383-99-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazolinone derivative has shown promising potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and neurology. The unique structural features of this compound, including the fluoro and prop-2-yn-1-ylamino substituents, contribute to its bioactivity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one. One notable finding is its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. In vitro assays have demonstrated that this compound exhibits selective inhibition against certain kinase targets, which are often dysregulated in various cancers. These findings suggest that it may serve as a lead compound for the development of targeted cancer therapies.

Another area of interest is the compound's potential application in neurological disorders. Preliminary research indicates that 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one may interact with neurotransmitter receptors, offering a possible avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

The synthesis and optimization of 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in preclinical studies. Additionally, structure-activity relationship (SAR) studies have identified key modifications that can enhance its bioactivity and pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical and clinical evaluations. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing this compound toward therapeutic applications.

In conclusion, 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one represents a promising candidate for drug development, with potential applications in oncology and neurology. Continued research efforts are essential to fully unlock its therapeutic potential and address the challenges associated with its clinical use. This briefing highlights the current state of knowledge and underscores the need for further investigation to translate these findings into tangible medical benefits.

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